Cas no 1878458-75-3 (3-[(1-methoxypropan-2-yl)amino]-1λ?-thietane-1,1-dione)

• Product Name: 3-[(1-methoxypropan-2-yl)amino]-1λ?-thietane-1,1-dione
• CAS No: 1878458-75-3
• MF: C₇H₁₅NO₃S
• MW: 193.263900995255
• CID: 5266514
• Update Time: 2026-03-09

3-[(1-methoxypropan-2-yl)amino]-1λ?-thietane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-((1-methoxypropan-2-yl)amino)thietane 1,1-dioxide
• 3-[(1-methoxypropan-2-yl)amino]-1λ?-thietane-1,1-dione

• Inchi： 1S/C7H15NO3S/c1-6(3-11-2)8-7-4-12(9,10)5-7/h6-8H,3-5H2,1-2H3
• InChI Key： JGXQPQTXOALGKT-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)CC(NC(C)COC)C1

Additional information on 3-[(1-methoxypropan-2-yl)amino]-1λ?-thietane-1,1-dione

Introduction to 3-[(1-methoxypropan-2-yl)amino]-1λ^?-thietane-1,1-dione (CAS No. 1878458-75-3)

3-[(1-methoxypropan-2-yl)amino]-1λ^?-thietane-1,1-dione, with the CAS number 1878458-75-3, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the thietane family, a class of heterocyclic compounds characterized by a four-membered ring containing sulfur and nitrogen atoms. The unique structural features of this molecule make it a promising candidate for various therapeutic applications, particularly in the areas of neurodegenerative diseases and cancer.

The chemical structure of 3-[(1-methoxypropan-2-yl)amino]-1λ^?-thietane-1,1-dione includes a thietane ring with a substituted amino group and a methoxypropyl moiety. These functional groups contribute to its stability and bioavailability, making it an attractive target for drug development. Recent studies have highlighted its potential as a lead compound for the synthesis of more potent and selective derivatives.

In the context of neurodegenerative diseases, such as Alzheimer's and Parkinson's, 3-[(1-methoxypropan-2-yl)amino]-1λ^?-thietane-1,1-dione has shown promising neuroprotective effects. Preclinical studies have demonstrated its ability to inhibit the aggregation of amyloid-beta peptides and alpha-synuclein, key pathological hallmarks of these conditions. Additionally, it has been found to modulate neurotransmitter levels and reduce oxidative stress, further supporting its therapeutic potential.

In cancer research, 3-[(1-methoxypropan-2-yl)amino]-1λ^?-thietane-1,1-dione has exhibited significant antiproliferative activity against various cancer cell lines. Mechanistic studies have revealed that it targets multiple signaling pathways involved in cell growth and survival, including the PI3K/AKT/mTOR pathway and the MAPK/ERK pathway. These findings suggest that it could be developed into a novel anticancer agent with broad-spectrum activity.

The synthesis of 3-[(1-methoxypropan-2-yl)amino]-1λ^?-thietane-1,1-dione involves several well-established chemical reactions. One common approach is the ring-closure metathesis (RCM) reaction followed by functional group manipulation to introduce the desired substituents. This synthetic route allows for high yields and good purity, making it suitable for large-scale production.

To further enhance its therapeutic potential, researchers are exploring various modifications to the core structure of 3-[(1-methoxypropan-2-yl)amino]-1λ^?-thietane-1,1-dione. These include the introduction of additional functional groups to improve solubility, stability, and target specificity. Computational methods such as molecular docking and molecular dynamics simulations are being employed to predict the binding affinity and interactions with target proteins.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-[(1-methoxypropan-2-yl)amino]-1λ^?-thietane-1,1-dione. Early-phase trials have shown promising results in terms of tolerability and pharmacokinetic properties. Ongoing studies aim to optimize dosing regimens and assess long-term safety profiles.

In conclusion, 3-[(1-methoxypropan-2-yl)amino]-1λ^?-thietane-1,1-dione (CAS No. 1878458-75-3) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and biological activities make it an exciting area of research for both academic institutions and pharmaceutical companies. As more data becomes available from ongoing studies, it is likely that this compound will play a significant role in advancing our understanding and treatment of various diseases.